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Compound of Interest

Compound Name: N-Methylcorydaldine

Cat. No.: B1206698 Get Quote

Essential Safety and Handling Guide for N-
Methylcorydaldine
This guide provides crucial safety and logistical information for the handling and disposal of N-
Methylcorydaldine, tailored for researchers, scientists, and drug development professionals.

Given the absence of a publicly available Safety Data Sheet (SDS), this document synthesizes

general best practices for handling laboratory chemicals, with a focus on alkaloids with known

biological activity.

Compound Properties
Property Value

Molecular Formula C12H15NO3[1]

Molecular Weight 221.25 g/mol [1]

Appearance Off-white solid[2]

Melting Point 56 - 62 °C[2]

Stability Stable under normal conditions[2]

N-Methylcorydaldine is an isoquinoline alkaloid found in various medicinal plants and is noted

for its potential anti-secretory, analgesic, neuroprotective, and anti-inflammatory properties.[3]
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[4] As with many biologically active compounds, it should be handled with care to minimize

exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is essential to prevent skin and respiratory exposure. The minimum

recommended PPE for handling N-Methylcorydaldine includes:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2] A face shield should be used in situations with a potential for

splashing.[5]

Skin Protection:

Gloves: Chemically resistant gloves are crucial and have been shown to reduce potential

pesticide exposure by up to 90%.[6] Always inspect gloves before use and use proper

removal techniques to avoid skin contact.[7] For handling chemicals, gloves should be

selected based on their resistance to the specific substance and any solvents being used.

[5][8]

Lab Coat/Coveralls: A lab coat or coveralls should be worn to protect the skin.[9]

Respiratory Protection: If there is a risk of generating dust or aerosols, respiratory protection

should be used in accordance with OSHA's Respiratory Protection Standard (29 CFR

1910.134).[5]

Footwear: Safety footwear that covers the entire foot should be worn in areas where

chemicals are handled.[10]

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Handle N-Methylcorydaldine in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[7]

Hygiene Measures:
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Avoid eating, drinking, or smoking in areas where the chemical is handled.[7]

Wash hands thoroughly after handling.[7]

Contaminated work clothing should not be allowed out of the workplace.[7]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[11]

Spill Response:

In the event of a spill, follow these steps while wearing appropriate PPE:

Alert others in the vicinity.[12]

Contain the spill: For solid spills, carefully sweep to avoid creating dust.[12] For liquid spills,

use an inert, non-combustible absorbent material like sand, earth, or vermiculite to dike the

spill.[13][14]

Collect the residue: Scoop the contained material into a suitable, labeled container for

disposal.[12][13]

Decontaminate the area: Clean the affected surface with soap and water.[12][13]

Ventilate the area after cleanup is complete.[13]

Disposal Plan:

Waste material must be disposed of in accordance with national and local regulations.[11]

Leave chemicals in their original containers if possible and do not mix with other waste.[11]

Handle uncleaned containers as you would the product itself.[11]

All contaminated PPE and cleanup materials should be collected in a labeled, sealed

container for hazardous waste disposal.

First Aid Measures
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It is crucial to have a clear understanding of first aid procedures in case of accidental exposure.

The safety data sheet for any chemical is the primary source for specific first aid instructions.

[15] In the absence of a specific SDS for N-Methylcorydaldine, the following general

guidelines apply:

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[16][17] Remove contact lenses if present

and easy to do.[17] Seek medical attention.

Skin Contact: Immediately wash the affected skin with soap and plenty of water.[16] Remove

contaminated clothing and shoes.[2] Get medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration.[17] Seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[17] Seek immediate

medical attention and show the chemical's container or label to the doctor.[11]

Experimental Workflow
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Caption: Workflow for Safe Handling of N-Methylcorydaldine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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